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Compound of Interest

Compound Name: Terfenadine-d3

Cat. No.: B12057917 Get Quote

Essential Safety and Handling Guide for
Terfenadine-d3
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Terfenadine-d3. The following

procedures are designed to ensure the safe handling of this compound and to minimize risk of

exposure and environmental contamination.

Personal Protective Equipment (PPE)
When handling Terfenadine-d3, a deuterated analog of Terfenadine, it is crucial to utilize

appropriate personal protective equipment to prevent skin contact, inhalation, and eye

exposure. The following PPE is recommended:

Gloves: Nitrile or low-protein, powder-free latex gloves are recommended. For extended

contact, a glove with a protection class of 3 or higher (breakthrough time >60 minutes)

should be used. Double gloving may be considered for enhanced protection.[1] PVC and

other types of gloves may also be suitable.[1]

Protective Clothing: A laboratory coat is suitable for handling small quantities (up to 500

grams).[1] For larger quantities, a disposable, low-permeability coverall is recommended.[1]

Protective shoe covers should also be worn.[1]

Eye Protection: Safety glasses or goggles are required to protect against dust particles.[1][2]
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Respiratory Protection: A dust respirator should be worn, especially when there is a risk of

dust generation.[1] In situations where significant dust may become airborne, a positive flow

mask is recommended.[3]

Quantitative Toxicity Data
The following table summarizes the available toxicity data for the parent compound,

Terfenadine. This information should be considered relevant for the handling of Terfenadine-
d3.

Route of Administration Species Dose

Oral LD50 Rat 5000 mg/kg[1]

Intraperitoneal LD50 Rat 154 mg/kg[1]

Subcutaneous LD50 Rat >1250 mg/kg[1]

Oral LD50 Mouse 5000 mg/kg[1]

Intraperitoneal LD50 Mouse 246 mg/kg[1]

Subcutaneous LD50 Mouse >4500 mg/kg[1]

Oral LD? Dog >1500 mg/kg[1]

Oral LD50 Guinea Pig >2000 mg/kg[1]

Oral TDLo Child 3 mg/kg[1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. LD?: Lethal

Dose, unspecified percentage. TDLo: Lowest Published Toxic Dose.

Operational Plan for Handling Terfenadine-d3
This section outlines the step-by-step procedures for the safe handling of Terfenadine-d3 from

receipt to disposal.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.[2]

Keep the container tightly closed when not in use.[1][2]

Preparation and Handling
All handling of Terfenadine-d3 powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid dust generation and inhalation.[1]

Before handling, ensure all required PPE is correctly worn.

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1][4]

Do not eat, drink, or smoke in the area where Terfenadine-d3 is handled.[1]

After handling, always wash hands thoroughly with soap and water.[1]

Spill Response
Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including a dust respirator.[1]

Use dry clean-up procedures to avoid generating dust.[1]

Carefully sweep or vacuum up the spilled material. If using a vacuum, it must be fitted with

a HEPA filter.[1]

Place the collected waste into a sealed, labeled container for disposal.[1]

Clean the spill area with a damp cloth and then wash with soap and water.

Major Spills:

Evacuate the area and alert emergency responders.[1]
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Contain the spillage and prevent it from entering drains or waterways.[1]

Follow the instructions of the emergency response team.

Disposal Plan
All waste containing Terfenadine-d3 must be handled as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[1]

Solid Waste:

Collect all solid waste, including contaminated PPE (gloves, disposable lab coats), in a

designated, clearly labeled hazardous waste container.

Containers should be sealed to prevent the release of dust.[1]

Liquid Waste:

If Terfenadine-d3 is dissolved in a solvent, the resulting solution must be collected in a

labeled hazardous waste container.

Environmental Precautions:

Terfenadine is toxic to aquatic organisms and may cause long-term adverse effects in the

aquatic environment.[1][5]

Do not allow the product or its waste to enter drains, sewers, or waterways.[1][5]

Workflow for Handling and Disposal of Terfenadine-
d3
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Workflow for Handling and Disposal of Terfenadine-d3
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Caption: Workflow for the safe handling and disposal of Terfenadine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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